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Compound of Interest

Compound Name: Alachlor

Cat. No.: B1666766

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides essential, immediate safety and logistical
information for the proper handling and disposal of Alachlor, a common herbicide. Adherence
to these procedural guidelines is critical to ensure personal safety and environmental
protection.

Hazard Identification and Classification

Alachlor is classified with multiple hazards, underscoring the need for careful handling. It is
harmful if swallowed, can cause an allergic skin reaction, is suspected of causing cancer, and
IS very toxic to aquatic life with long-lasting effects.[1][2][3]
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Hazard Classification GHS Code Description
Acute Toxicity (Oral) H302 Harmful if swallowed[1][2]
) o May cause an allergic skin
Skin Sensitization H317 )
reaction[1][2][4]
) o Suspected of causing
Carcinogenicity H351
cancer[2][4]
Eye Irritation H319 Causes serious eye irritation[4]
o Highly flammable liquid and
Flammable Liquid H225/H226
vapor[3][4]
Aquatic Toxicity (Acute) H400 Very toxic to aquatic life[2]
] o ] Very toxic to aquatic life with
Aquatic Toxicity (Chronic) H410

long lasting effects[2][3]

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment are the primary defense
against exposure to Alachlor. The following PPE is mandatory when handling this substance.

e Hand Protection: Always wear unlined, elbow-length, chemical-resistant gloves.[5] Suitable
materials include nitrile, butyl, and neoprene.[5] Do not use leather or cotton gloves, as they
can absorb and retain the chemical.[5][6]

o Body Protection: Wear a clean, dry protective suit or coveralls that covers the entire body
from wrists to ankles.[5] A chemical-resistant apron should be worn when mixing, loading, or
cleaning equipment.[5][7]

o Eye and Face Protection: Use shielded safety glasses for low-exposure situations.[5] For
activities with a risk of splashing, such as pouring or mixing concentrates, wear snug-fitting
chemical splash goggles or a full-face shield.[5][6][7]

o Respiratory Protection: A respirator may be necessary for lengthy exposures or when
handling highly toxic formulations, especially in poorly ventilated areas.[5] The specific type
of respirator and cartridge should be selected based on the potential for inhalation exposure.
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Operational Plan for Handling Alachlor

A systematic approach to handling Alachlor is crucial for minimizing risks. The following step-
by-step guidance outlines the key procedures for safe handling from preparation to disposal.

1. Preparation and Precautionary Measures:

» Before handling, ensure you have read and understood the Safety Data Sheet (SDS) for
Alachlor.[1][2][4][8]

o Work in a well-ventilated area, such as a chemical fume hood, to prevent the formation of
aerosols and vapors.[8]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4] No smoking is
permitted in the handling area.[4][8]

e Have an emergency eyewash station and safety shower readily accessible.
o Ensure all containers are properly labeled.

2. Handling and Application:

o Wear the appropriate PPE as detailed above.

e When mixing, add Alachlor to the solvent or other components of the mixture just before the
container is filled to its final level, ensuring continuous agitation.[3][9]

e Avoid contact with skin and eyes.[8]

e Do not eat, drink, or smoke when using this product.[1][3][8]
e Wash hands and face thoroughly after handling.[1][3][8]

3. In Case of a Spill:

o Evacuate the area and keep unprotected persons away.[4]

o Wear appropriate PPE, including respiratory protection if necessary.
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» Contain the spill using an absorbent material such as sand, diatomite, or universal binders.

[4]
e Collect the spilled material and absorbent into a covered container for disposal.[1]
e Do not allow the spilled material to enter sewers or waterways.[1][4]
4. First Aid Measures:

« If on skin: Immediately wash the affected area with plenty of soap and water.[8][10] Remove
contaminated clothing and wash it before reuse.[1] If skin irritation or a rash occurs, seek
medical attention.[1]

 If in eyes: Rinse cautiously with water for several minutes.[11] Remove contact lenses if
present and easy to do. Continue rinsing.[11] If eye irritation persists, get medical advice.[11]

« If swallowed: Get medical help immediately.[1][8] Rinse mouth with water.[1][8]

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[11] Call a poison center or doctor if you feel unwell.[11]

Disposal Plan

Proper disposal of Alachlor and its containers is critical to prevent environmental
contamination.

o Chemical Waste: Alachlor waste must be disposed of as hazardous waste.[4] The preferred
method of disposal is through a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1] Do not dispose of Alachlor with household garbage
or allow it to reach the sewage system.[2]

o Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent). The
rinsate should be collected and disposed of as hazardous waste.[1] After rinsing, the
packaging can be punctured to prevent reuse and then disposed of in a sanitary landfill or
through controlled incineration if made of combustible materials.[1]

» Always comply with local, regional, and national regulations for hazardous waste disposal.
[11][12]
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Below is a diagram illustrating the workflow for the safe handling of Alachlor.

Caption: Workflow for the safe handling of Alachlor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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